Cas no 1067244-36-3 ((4S)-oxepan-4-ol)

• Product Name: (4S)-oxepan-4-ol
• CAS No: 1067244-36-3
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 5097388
• Update Time: 2026-03-02

(4S)-oxepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Oxepanol, (4S)-
• (4S)-oxepan-4-ol

• Inchi： 1S/C6H12O2/c7-6-2-1-4-8-5-3-6/h6-7H,1-5H2/t6-/m0/s1
• InChI Key： XSVKOKYISGWZPQ-LURJTMIESA-N
• SMILES： O1CCC[C@H](O)CC1

Additional information on (4S)-oxepan-4-ol

(4S)-Oxepan-4-ol: A Comprehensive Overview

(4S)-Oxepan-4-ol, also known by its CAS number 1067244-36-3, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, characterized by its unique structure and properties, has garnered attention from researchers and industry professionals alike due to its potential in drug development, polymer synthesis, and advanced materials. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements related to (4S)-Oxepan-4-ol, providing a comprehensive understanding of its role in modern chemistry.

The molecular structure of (4S)-Oxepan-4-ol consists of a seven-membered ring system with an oxygen atom at the 1-position and a hydroxyl group at the 4-position. This configuration imparts unique electronic and steric properties to the molecule, making it highly reactive under specific conditions. Recent studies have highlighted the importance of stereochemistry in determining the compound's reactivity and selectivity in various chemical reactions. For instance, researchers have demonstrated that the (S) configuration at the 4-position significantly influences the outcome of epoxidation reactions, offering insights into its potential as a chiral building block in asymmetric synthesis.

The synthesis of (4S)-Oxepan-4-ol has been extensively studied, with several methodologies reported in the literature. One prominent approach involves the epoxidation of cyclohexene derivatives using transition metal catalysts or peracid reagents. Recent advancements in catalytic asymmetric epoxidation have enabled the selective formation of the (S) enantiomer, which is highly desirable for applications in pharmaceuticals and agrochemicals. Additionally, biocatalytic methods utilizing enzymes such as epoxide hydrolases have emerged as eco-friendly alternatives for producing enantioenriched (4S)-Oxepan-4-ol, aligning with the growing demand for sustainable chemical processes.

In terms of applications, (4S)-Oxepan-4-ol has found utility in diverse areas such as drug discovery, polymer chemistry, and materials science. In drug development, its unique stereochemistry makes it an ideal candidate for designing bioactive molecules targeting specific receptors or enzymes. Recent studies have explored its potential as a lead compound for developing novel antibiotics and anticancer agents, leveraging its ability to form stable complexes with biological targets.

Moreover, (4S)-Oxepan-4-ol serves as a valuable intermediate in the synthesis of advanced polymers and materials. Its ability to undergo ring-opening polymerization under controlled conditions has led to the development of biodegradable polymers with tailored mechanical properties. These materials hold promise for applications in biomedical devices, packaging, and sustainable manufacturing.

Recent research has also focused on exploiting the reactivity of (4S)-Oxepan-4-ol in click chemistry and other modular synthetic strategies. By incorporating this compound into larger molecular frameworks, scientists have achieved unprecedented levels of complexity and functionality in synthetic molecules. For example, studies have demonstrated its use as a building block for constructing macrocyclic compounds with potential applications in catalysis and sensing technologies.

In conclusion, (4S)-Oxepan-4-ol stands out as a multifaceted compound with immense potential across various domains of chemistry and materials science. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in driving innovation within these fields. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to both academic and industrial endeavors.